Cas no 141-13-9 (9-Undecenal,2,6,10-trimethyl-)

9-Undecenal,2,6,10-trimethyl- structure
9-Undecenal,2,6,10-trimethyl- structure
Product Name:9-Undecenal,2,6,10-trimethyl-
CAS No:141-13-9
MF:C14H26O
MW:210.355644702911
CID:165660
Update Time:2025-04-19

9-Undecenal,2,6,10-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Undecenal,2,6,10-trimethyl-
    • 2,6,10-trimethylundec-9-enal
    • 2,4-DIPHENYLBENZOFURAN
    • 2,6,10-Trimethyl-9-undecen-1-al
    • 9-Undecenal,2,6,10-trimethyl
    • EINECS 205-460-8
    • 2,6,10-trimethyl-9-undecena
    • doxal
    • farenal
    • trimethyl undecylenic aldehyde
    • ADOXAL
    • ADOXAL NP
    • FARENAL H+R
    • 2,6,10-trimethyl-9-Undecenal
    • TRMETHYL UNDECYLENIC ALDEHYDE
    • trimethylundecylenicaldehyde
    • Inchi: 1S/C14H26O/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15/h7,11,13-14H,5-6,8-10H2,1-4H3
    • InChI Key: UEGBWDUVDAKUGA-UHFFFAOYSA-N
    • SMILES: C(C)(CC/C=C(/C)\C)CCCC(C)C=O

Computed Properties

  • Exact Mass: 210.19800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 5

Experimental Properties

  • Density: 0.8534 (estimate)
  • Melting Point: 15°C (estimate)
  • Boiling Point: 299.9°C (estimate)
  • Refractive Index: 1.4557 (estimate)
  • PSA: 17.07000
  • LogP: 4.37420
  • FEMA: 4768 | 2,6,10-TRIMETHYL-9-UNDECENAL

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